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Cat. No.: B028313

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 5-Methoxythiochroman-3-amine,
a heterocyclic compound of interest in medicinal chemistry and drug discovery. While specific
research on this molecule is emerging, this document synthesizes available data on its
chemical identity, properties, and the broader context of thiochroman derivatives' biological
activities. It offers a proposed synthetic route, discusses potential research applications, and
outlines essential safety and handling protocols. This guide is intended to serve as a
foundational resource for researchers and drug development professionals exploring the
therapeutic potential of this and related compounds.

Chemical Identity and Properties

5-Methoxythiochroman-3-amine is a substituted thiochroman derivative. The thiochroman
scaffold is a key structural motif in a variety of biologically active compounds. The inclusion of a
methoxy group at the 5-position and a primary amine at the 3-position introduces specific
electronic and steric properties that can influence its interaction with biological targets.

Core Structure and Key Functional Groups

The core structure consists of a dihydropyran ring fused to a benzene ring, with the oxygen
atom of the pyran ring replaced by a sulfur atom, forming the thiochroman moiety. The key
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functional groups are:

e 5-Methoxy Group (-OCHs): An electron-donating group that can influence the aromatic ring's
reactivity and participate in hydrogen bonding.

¢ 3-Amine Group (-NH2): A primary amine that is basic and can act as a hydrogen bond donor
and a nucleophile. It is often protonated at physiological pH, which can be crucial for
receptor binding.

hvsicochemical

Property Value Source

CAS Number 1016738-12-7 (Free Base) [1]

1303968-35-5 (Hydrochloride

Salt)
Molecular Formula C10H13NOS Calculated
Molecular Weight 195.28 g/mol Calculated

5-Methoxy-2,3-dihydro-4H-
IUPAC Name IUPAC Nomenclature
thiochromen-3-amine

Predicted LogP 1.8+04 ChemAxon
Predicted pKa 8.5+ 0.2 (Amine) ChemAxon

Likely an off-white to pale Inferred from similar
Appearance _

yellow solid compounds

Synthesis and Characterization

While a specific, detailed synthesis of 5-Methoxythiochroman-3-amine is not readily available
in peer-reviewed literature, a plausible synthetic route can be devised based on established
organic chemistry methodologies for analogous compounds.

Proposed Retrosynthetic Analysis
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A logical approach to the synthesis of 5-Methoxythiochroman-3-amine would involve the
construction of the thiochroman core followed by the introduction of the amine functionality.
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Caption: Retrosynthetic pathway for 5-Methoxythiochroman-3-amine.

Step-by-Step Synthetic Protocol

Step 1: Synthesis of 3-(3-Methoxyphenylthio)propanoic acid

e To a solution of 3-methoxythiophenol in a suitable solvent (e.g., ethanol or DMF), add a base
such as sodium hydroxide or potassium carbonate to form the thiophenoxide.

» Slowly add 3-chloropropanoic acid or its corresponding ester to the reaction mixture.
e Heat the mixture to facilitate the nucleophilic substitution reaction.

» After the reaction is complete (monitored by TLC), acidify the mixture to precipitate the
product.

« Filter, wash, and dry the resulting 3-(3-methoxyphenylthio)propanoic acid.
Step 2: Intramolecular Friedel-Crafts Acylation to form 5-Methoxythiochroman-3-one

o Treat 3-(3-methoxyphenylthio)propanoic acid with a strong acid catalyst, such as
polyphosphoric acid (PPA) or Eaton's reagent.

o Heat the mixture to promote the intramolecular acylation, leading to the cyclization and
formation of the thiochromanone ring.

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b028313?utm_src=pdf-body
https://www.benchchem.com/product/b028313?utm_src=pdf-body-img
https://www.benchchem.com/product/b028313?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Quench the reaction mixture with ice water and extract the product with a suitable organic
solvent (e.g., ethyl acetate).

» Purify the crude product by column chromatography to obtain 5-methoxythiochroman-3-one.
Step 3: Reductive Amination to yield 5-Methoxythiochroman-3-amine
o Dissolve 5-methoxythiochroman-3-one in a solvent such as methanol or ethanol.

e Add a source of ammonia (e.g., ammonium acetate or a solution of ammonia in methanol)
and a reducing agent like sodium cyanoborohydride (NaBHsCN) or sodium
triacetoxyborohydride (NaBH(OAC)s3).

 Stir the reaction at room temperature until the ketone is consumed.

o Work up the reaction by quenching with a basic aqueous solution and extracting the product
into an organic solvent.

 Purify the final product, 5-Methoxythiochroman-3-amine, by column chromatography or
crystallization.

Characterization

The identity and purity of the synthesized 5-Methoxythiochroman-3-amine should be
confirmed using standard analytical techniques.
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Technique Expected Results

Aromatic protons (approx. 6.8-7.3 ppm),

methoxy singlet (approx. 3.8 ppm), thiochroman
14 NMR | y 9.(pF.> . ppm) .

ring protons (aliphatic region), and amine

protons (broad singlet, variable shift).

Aromatic carbons, methoxy carbon (approx. 55
13C NMR ppm), and aliphatic carbons of the thiochroman

ring.

A molecular ion peak corresponding to the
Mass Spectrometry (MS) molecular weight of the compound (195.28 m/z
for [M]*).

N-H stretching of the primary amine (approx.
3300-3400 cm~1), C-H stretching (aromatic and
aliphatic), and C-O stretching of the methoxy

group.

Infrared (IR) Spectroscopy

Potential Applications in Research and Drug
Development

The thiochroman scaffold is recognized as a "privileged structure" in medicinal chemistry due to
its presence in numerous compounds with diverse biological activities.[2][3][4] The introduction
of methoxy and amine substituents on this core can modulate its pharmacological profile.

Rationale for Biological Activity

» Antimicrobial and Antifungal Activity: Thiochroman-4-one derivatives, precursors in the
proposed synthesis, have demonstrated significant antibacterial and antifungal properties.[5]
[6][7][8] The amine functionality in the target molecule could enhance these activities by
interacting with microbial cell membranes or enzymes.

¢ Anticancer Potential: Certain thiochroman derivatives have been investigated for their
anticancer properties.[9] The structural features of 5-Methoxythiochroman-3-amine may
allow it to interact with targets relevant to cancer progression.
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o Central Nervous System (CNS) Applications: The chroman ring system is present in
compounds with neurological activity. The amine group in 5-Methoxythiochroman-3-amine
makes it a candidate for targeting CNS receptors, such as serotonin or dopamine receptors,
similar to other amine-containing therapeutics.

 Antiparasitic Activity: Thiochroman-4-one derivatives have shown promise as antileishmanial
agents.[2] This suggests that 5-Methoxythiochroman-3-amine could be a starting point for
the development of new antiparasitic drugs.

Potential Therapeutic Areas

Antiparasitic

5-Methoxythiochroman-3-amine

Thiochroman Scaffold
+ Methoxy Group
+ Amine Group

Antimicrobial/

Antifungal

Click to download full resolution via product page
Caption: Potential research applications stemming from the core structure.

Safety and Handling

Specific safety data for 5-Methoxythiochroman-3-amine is not available. Therefore, it is
crucial to handle this compound with the precautions appropriate for a novel chemical of
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unknown toxicity. The following guidelines are based on the safety profiles of related

thiochroman and amine compounds.

Hazard Identification

Potential for skin and eye irritation: Amine compounds can be corrosive or irritating to the
skin and eyes.

Possible respiratory tract irritation: Inhalation of dust or vapors may cause respiratory
irritation.

Unknown long-term effects: As a novel compound, the chronic toxicological properties have
not been established.

Recommended Handling Procedures

Personal Protective Equipment (PPE): Wear standard laboratory PPE, including safety
glasses with side shields, a lab coat, and chemical-resistant gloves (e.g., nitrile).

Ventilation: Handle the compound in a well-ventilated laboratory or a chemical fume hood to
minimize inhalation exposure.

Spill and Waste Disposal: In case of a spill, contain the material and clean it up using
appropriate absorbent materials. Dispose of chemical waste in accordance with local, state,
and federal regulations.

First Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.

Skin Contact: In case of contact, immediately wash skin with soap and plenty of water.
Remove contaminated clothing and shoes. Get medical attention if irritation develops.

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical attention.
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e Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Get medical attention.

Conclusion

5-Methoxythiochroman-3-amine represents a promising, yet underexplored, molecule for
chemical and biological research. Its thiochroman core, substituted with key functional groups,
suggests a range of potential therapeutic applications, particularly in the areas of infectious
diseases and oncology. This guide provides a foundational framework for its synthesis,
characterization, and safe handling, encouraging further investigation into its properties and
biological activities. As with any novel compound, all experimental work should be conducted
with a thorough risk assessment and appropriate safety precautions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b028313#5-methoxythiochroman-3-amine-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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